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Compound of Interest

Compound Name: 2-Cyanophenyl isothiocyanate

CAS No.: 81431-98-3

Cat. No.: B1345722

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,

and emergency protocols for 2-Cyanophenyl isothiocyanate (CAS No. 81431-98-3). The

information has been compiled and synthesized from multiple Safety Data Sheets (SDS) to

ensure a thorough and reliable guide for laboratory and research professionals.

Chemical Identification and Physical Properties
2-Cyanophenyl isothiocyanate, also known as 2-Isothiocyanatobenzonitrile, is an

organosulfur compound utilized as an intermediate in the synthesis of various chemical and

pharmaceutical products[1].

Table 1: Chemical Identity and Physical-Chemical Properties
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Property Data Source(s)

CAS Number 81431-98-3 [2][3]

Molecular Formula C₈H₄N₂S [2][3]

Molecular Weight 160.2 g/mol [2][3]

Appearance
Data not consistently available;

may be a solid.

Melting Point 119 °C [1][3]

Boiling Point 325.5 °C at 760 mmHg [1]

Flash Point 150.7 °C [1]

Density 1.12 g/cm³ [1]

Storage Temperature
Keep Cold / Store at Room

Temperature
[1][3]

Hazard Identification and GHS Classification
2-Cyanophenyl isothiocyanate is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. It is critical to understand its GHS

classification to ensure safe handling.

Table 2: GHS Hazard Classification Summary
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Classification Pictogram Signal Word
Hazard
Statement
Codes

Hazard
Statements

Skin Irritation GHS07 Warning H315
Causes skin

irritation.[3]

Eye Irritation GHS07 Warning H319
Causes serious

eye irritation.[3]

Respiratory

Irritation
GHS07 Warning H335

May cause

respiratory

irritation.[3]

Acute Toxicity

Not specified for

2-Cyanophenyl

Isothiocyanate,

but related

compounds are

toxic.

Toxic T

Risk Statements:

R20/21/22

(Harmful by

inhalation, in

contact with skin

and if

swallowed).[1][3]

Table 3: Precautionary Statements
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Type Code Statement Source(s)

Prevention P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[4]

P264
Wash skin thoroughly

after handling.
[3]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[3][4]

Response P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[3][4]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3][4]

P332 + P313

If skin irritation occurs:

Get medical

advice/attention.

[3]

P362

Take off contaminated

clothing and wash

before reuse.

[3]

Hazard Communication Workflow
The following diagram illustrates the logical workflow from hazard identification to the

necessary protective actions.
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Hazard Identification

Identified Hazards

Required Protective Actions (Precautionary Statements)

2-Cyanophenyl Isothiocyanate
(CAS: 81431-98-3)

GHS07 Pictogram
(Exclamation Mark)

Signal Word: Warning

H315: Skin Irritation H319: Serious Eye Irritation H335: Respiratory Irritation

P302: Skin Contact Protocol P305: Eye Contact Protocol P261: Avoid Breathing Vapors/Dust

P280: Wear Full PPE

General RequirementGeneral Requirement General Requirement

Click to download full resolution via product page

Caption: Logical flow from hazard identification to response.

Experimental and Handling Protocols
Detailed toxicological experimental protocols are not available in public SDSs. However,

standardized safe handling and emergency response procedures are mandatory when working
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with this compound.

Protocol 3.1: Standard Safe Handling Procedure
This protocol outlines the necessary steps for safely handling 2-Cyanophenyl isothiocyanate
in a laboratory setting.

Preparation and Engineering Controls:

Work exclusively within a certified chemical fume hood to avoid inhalation of dust or

vapors.[5]

Ensure a safety shower and eyewash station are readily accessible and have been

recently tested.[6]

Keep the compound away from heat, sparks, and open flames.[5]

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for any tears or

punctures before use.

Eye Protection: Wear chemical safety goggles or a face shield conforming to EN166 or

NIOSH standards.[6][7]

Lab Coat: A flame-retardant lab coat must be worn and fully buttoned.

Respiratory Protection: If working outside a fume hood or if there is a risk of exceeding

exposure limits, use a NIOSH/MSHA approved respirator.[4][6]

Handling:

Avoid all direct contact with the substance.[4]

Do not eat, drink, or smoke in the handling area.[5][8]

Use non-sparking tools for solids.

Keep the container tightly closed when not in use.[4][5]
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Storage:

Store in a cool, dry, and well-ventilated area.[4][5]

Keep containers tightly closed and store under an inert atmosphere if possible, as the

compound may be moisture-sensitive.[4][6]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]

Protocol 3.2: Small-Scale Spill Response
This workflow details the procedure for managing a small laboratory spill (<5g).
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Spill Occurs

Alert personnel and
evacuate immediate area

Don appropriate PPE:
- Respirator

- Chemical Goggles
- Resistant Gloves

- Lab Coat

Ensure adequate ventilation
(Fume Hood ON)

Cover spill with inert absorbent
material (e.g., vermiculite, sand)

Carefully sweep up absorbed material
and place into a sealed container

Label container as
'Hazardous Waste'

Decontaminate spill area with
appropriate solvent, followed by

soap and water

Dispose of waste and
contaminated PPE according to

institutional regulations

Spill Managed

Click to download full resolution via product page

Caption: Step-by-step workflow for a small chemical spill.
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First-Aid Measures
Immediate action is required in case of exposure.

Table 4: Emergency First-Aid Protocols

Exposure Route Protocol Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult or stops,

provide artificial respiration.

Seek immediate medical

attention.

[4]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek medical

attention if irritation persists.

[4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[4]

Fire-Fighting and Stability

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10450663&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10450663&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10450663&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10450663&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Description Source(s)

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[9]

Hazardous Decomposition

Upon combustion, may

produce toxic fumes of

nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide

(CO₂), and hydrogen cyanide.

[4]

Chemical Stability

Stable under recommended

storage conditions. May be

sensitive to moisture.

[6]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[4]

Conditions to Avoid

Exposure to moist air or water,

excess heat, and incompatible

materials.

[4]

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not

a substitute for a formal risk assessment or the specific Safety Data Sheet provided by the

manufacturer. Always consult the original SDS before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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